Cas no 13510-41-3 (Praseodymium(III) sulfate octahydrate)

Praseodymium(III) sulfate octahydrate (Pr₂(SO₄)₃·8H₂O) is a hydrated rare earth sulfate compound with applications in catalysis, materials science, and research. Its high purity and well-defined crystalline structure make it suitable for precise synthetic and analytical processes. The octahydrate form ensures stability under standard conditions while retaining solubility in water and select solvents, facilitating its use in solution-phase reactions. Praseodymium(III) sulfate is valued for its role in producing praseodymium-based materials, including phosphors and glass additives, where its trivalent oxidation state contributes to desired optical and magnetic properties. The compound is typically handled under controlled conditions to maintain hydration and prevent decomposition.
Praseodymium(III) sulfate octahydrate structure
13510-41-3 structure
Product Name:Praseodymium(III) sulfate octahydrate
CAS No:13510-41-3
MF:H16O20Pr2S3
MW:714.125347137451
MDL:MFCD00149832
CID:87030
PubChem ID:25022097
Update Time:2025-06-07

Praseodymium(III) sulfate octahydrate Chemical and Physical Properties

Names and Identifiers

    • Praseodymium(III) sulfate octahydrate
    • Praseodymiumsulfateoctahydrate
    • PRASEODYMIUM SULFATE
    • praseodymium(3+),trisulfate,octahydrate
    • Dipraseodymium trisulfate octahydrate
    • Praseodymium sulfate hydrate
    • PRASEODYMIUM (III) SULFATE
    • PRASEODYMIUM SULFATE, HYDROUS
    • Praseodymium Sulphate Octahydrate
    • Praseodymium Sulphate Octahydrate 99.9%
    • Praseodymium(III) sulfate octahydrate, 99.9%
    • MFCD00149832
    • Praseodymium(III)sulfateoctahydrate
    • DTXSID60648482
    • Praseodymium sulfate--water (2/3/8)
    • praseodymium(3+);trisulfate;octahydrate
    • Praseodymium(III) sulfate octahydrate, REacton?
    • AKOS025244050
    • 13510-41-3
    • DIPRASEODYMIUM(3+) OCTAHYDRATE TRISULFATE
    • MDL: MFCD00149832
    • Inchi: 1S/3H2O4S.8H2O.2Pr/c3*1-5(2,3)4;;;;;;;;;;/h3*(H2,1,2,3,4);8*1H2;;/q;;;;;;;;;;;2*+3/p-6
    • InChI Key: NIJXLQIGVGZNKP-UHFFFAOYSA-H
    • SMILES: [Pr+3].[Pr+3].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].S(=O)(=O)([O-])[O-].O.O.O.O.O.O.O.O

Computed Properties

  • Exact Mass: 569.67000
  • Monoisotopic Mass: 713.755
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 20
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 62.2
  • Covalently-Bonded Unit Count: 13
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 274A^2

Experimental Properties

  • Color/Form: Light green monoclinic crystals, soluble in water
  • Density: 2.827
  • Boiling Point: No data available
  • PSA: 265.92000
  • LogP: -0.77160
  • Solubility: Soluble
  • Merck: 14,7712

Praseodymium(III) sulfate octahydrate Security Information

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